Cas no 1174534-24-7 (4-(2-bromo-1-hydroxyethyl)-2-nitrophenol)

• Product Name: 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol
• CAS No: 1174534-24-7
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 5790495
• PubChem ID: 49875599
• Update Time: 2025-10-30

4-(2-bromo-1-hydroxyethyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(bromomethyl)-4-hydroxy-3-nitro-
• 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol

• Inchi： 1S/C8H8BrNO4/c9-4-8(12)5-1-2-7(11)6(3-5)10(13)14/h1-3,8,11-12H,4H2
• InChI Key： KDHBCXFZQNUAGD-UHFFFAOYSA-N
• SMILES： C1(C(CBr)O)=CC=C(O)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.820±0.06 g/cm3(Predicted)
• Boiling Point: 356.4±42.0 °C(Predicted)
• pka: 6.62±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol

Introduction to 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol (CAS No. 1174534-24-7)

4-(2-bromo-1-hydroxyethyl)-2-nitrophenol, with the CAS registry number 1174534-24-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which incorporates a bromine atom, a hydroxyl group, and a nitro group, all of which contribute to its diverse chemical properties and potential applications.

The molecular formula of 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol is C8H9BrNO3, and its molecular weight is approximately 256.08 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the importance of bromine atom in this compound as it plays a critical role in modulating the electronic properties of the molecule, making it suitable for various chemical reactions such as nucleophilic substitution and oxidation processes. The presence of the hydroxyl group and the nitro group further enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex organic compounds.

One of the most promising applications of 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol lies in its potential use as an intermediate in drug development. Researchers have explored its role in the synthesis of bioactive compounds with anti-inflammatory, antifungal, and anticancer properties. For instance, recent findings suggest that derivatives of this compound exhibit significant inhibitory activity against certain enzymes associated with inflammatory pathways.

In addition to its pharmacological applications, this compound has also found utility in materials science, particularly in the development of advanced polymers and coatings. The ability of 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol to undergo polymerization under specific conditions has led to its use in creating materials with enhanced mechanical properties and thermal stability.

From a synthetic perspective, the preparation of CAS No. 1174534-24-7 involves a multi-step process that typically begins with the bromination of an appropriate phenolic precursor followed by nitration and subsequent functionalization steps. Recent advancements in synthesis optimization techniques have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications.

Moreover, environmental scientists have shown interest in this compound due to its potential role in remediation processes involving hazardous substances. Studies indicate that under certain conditions, 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol can act as a reducing agent for heavy metal ions, offering a novel approach to water purification technologies.

In conclusion, 4-(2-bromo-1-hydroxyethyl)-2-nitrophenol (CAS No. 1174534-24-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials development, and environmental science.